Cas no 951511-50-5 (3-(2H-1,3-benzodioxol-5-yl)-5-1-(3,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazol-4-yl-1,2,4-oxadiazole)

• Product Name: 3-(2H-1,3-benzodioxol-5-yl)-5-1-(3,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazol-4-yl-1,2,4-oxadiazole
• CAS No: 951511-50-5
• MF: C₂₀H₁₇N₅O₃
• MW: 375.380683660507
• CID: 5431774
• PubChem ID: 20938025
• Update Time: 2025-07-22

3-(2H-1,3-benzodioxol-5-yl)-5-1-(3,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazol-4-yl-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-Benzodioxol-5-yl)-5-[1-(3,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-1,2,4-oxadiazole
• 951511-50-5
• CCG-178828
• 3-(benzo[d][1,3]dioxol-5-yl)-5-(1-(3,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazol-4-yl)-1,2,4-oxadiazole
• AKOS001990131
• 3-(2H-1,3-benzodioxol-5-yl)-5-[1-(3,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-1,2,4-oxadiazole
• F3411-2441
• 3-(2H-1,3-benzodioxol-5-yl)-5-1-(3,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazol-4-yl-1,2,4-oxadiazole

• Inchi： 1S/C20H17N5O3/c1-11-4-6-15(8-12(11)2)25-13(3)18(22-24-25)20-21-19(23-28-20)14-5-7-16-17(9-14)27-10-26-16/h4-9H,10H2,1-3H3
• InChI Key： KWSPKMRFCAGWEJ-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(C3=NOC(C4=C(C)N(C5=CC=C(C)C(C)=C5)N=N4)=N3)=CC1=2

Computed Properties

• Exact Mass: 375.13313942g/mol
• Monoisotopic Mass: 375.13313942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 88.1Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 597.3±60.0 °C(Predicted)
• pka: -5.23±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 3-(2H-1,3-benzodioxol-5-yl)-5-1-(3,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazol-4-yl-1,2,4-oxadiazole

Introduction to Compound with CAS No. 951511-50-5 and Product Name: 3-(2H-1,3-benzodioxol-5-yl)-5-1-(3,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazol-4-yl-1,2,4-oxadiazole

The compound with the CAS number 951511-50-5 and the product name 3-(2H-1,3-benzodioxol-5-yl)-5-1-(3,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazol-4-yl-1,2,4-oxadiazole represents a fascinating molecule in the realm of pharmaceutical chemistry. This intricate structure combines multiple heterocyclic rings and functional groups, making it a promising candidate for various biological applications. The benzodioxol moiety, known for its presence in several bioactive natural products and synthetic drugs, contributes significantly to the compound's potential pharmacological properties.

Recent advancements in medicinal chemistry have highlighted the importance of triazole and oxadiazole scaffolds in drug discovery. These heterocycles are renowned for their ability to modulate biological pathways through their rigid aromatic structures and electron-deficient nature. In particular, the combination of a triazole ring with an oxadiazole ring has shown great promise in developing compounds with enhanced binding affinity and selectivity. The presence of a methyl group at the 5-position of the triazole ring further fine-tunes the electronic properties of the molecule, potentially influencing its interaction with biological targets.

The dimethylphenyl substituent in the product name adds another layer of complexity to the compound's structure. This aromatic group is known to enhance lipophilicity and metabolic stability, which are critical factors in drug design. The strategic placement of this group at the 1-position relative to the triazole ring suggests a deliberate effort to optimize pharmacokinetic profiles. Such modifications are often employed to improve solubility and bioavailability, ensuring that the compound can effectively reach its target site within the body.

One of the most intriguing aspects of this compound is its potential application in addressing neurological disorders. The benzodioxol moiety is particularly relevant in this context, as it is a common structural feature in drugs targeting gamma-aminobutyric acid (GABA) receptors. GABAergic modulation is crucial for managing conditions such as anxiety, epilepsy, and sleep disorders. The synergistic effects of the various functional groups present in this compound may lead to novel therapeutic agents with improved efficacy and reduced side effects.

Furthermore, the compound's structure suggests potential activity against inflammatory pathways. The triazole and oxadiazole rings are known to exhibit anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes play a pivotal role in mediating inflammatory responses. By targeting these pathways, the compound may offer a new approach to treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Recent studies have also explored the antimicrobial properties of molecules containing triazole and oxadiazole moieties. The structural features of this compound make it a promising candidate for developing novel antibiotics or antifungal agents. The rigid framework provided by the heterocyclic rings enhances binding interactions with microbial targets, while functional groups such as hydroxyl and methyl groups contribute to broad-spectrum activity.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as transition metal-catalyzed coupling reactions are often employed to construct complex molecular frameworks efficiently. The use of palladium or copper catalysts can facilitate key transformations while minimizing unwanted side reactions.

In terms of analytical characterization, techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are essential for confirming the structure and purity of the compound. NMR provides detailed information about atomic connectivity and chemical environment, while MS offers insights into molecular weight and fragmentation patterns.

The pharmacokinetic profile of this compound is another critical area of investigation. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) must be thoroughly evaluated before considering clinical development. In vitro studies using cell-based assays can provide initial insights into metabolic stability and potential toxicity liabilities.

Computational modeling techniques have become increasingly valuable in drug discovery for predicting molecular interactions and optimizing lead compounds. Molecular docking studies can simulate binding interactions between this compound and biological targets such as enzymes or receptors. These simulations help identify key binding residues and optimize substituents for improved affinity.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structure makes it a valuable tool for research purposes in academic laboratories studying heterocyclic chemistry and drug design principles. Additionally, collaborations between academia and industry could lead to innovative formulations or delivery systems tailored for specific therapeutic needs.

In conclusion,3-(2H-1,3-benzodioxol-5-yl)-5-1-(3,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazol-4-yl-1,2,4-oxadiazole represents a structurally complex yet promising molecule with diverse biological applications. Its combination of functional groups positions it as a candidate for treating neurological disorders,inflammatory diseases,and antimicrobial infections. Further research into its synthesis,pharmacological properties,and clinical potential will be essential in determining its role in future therapeutic strategies.